Cas no 60723-28-6 ( )

• Product Name: &nbsp
• CAS No: 60723-28-6
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 953417
• PubChem ID: 433867
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(4-oxocycloheptyl)benzamide
• PHYSAPERUVINE,N-BENZOYL
• DTXSID60330956
• DS-012077
• CHEMBL1984233
• NSC339138
• NSC-339138
• 60723-28-6
• N-Benzoyl physoperuvine
•  

• Inchi： 1S/C15H19NO2/c1-16(13-8-5-9-14(17)11-10-13)15(18)12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3
• InChI Key： YSVIQIOQISDMHJ-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CC1)N(C(C1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 245.14167
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides